Cas no 820961-87-3 (Benzene, 1-chloro-4-[[(1S)-1-phenylethyl]thio]-)

• Product Name: Benzene, 1-chloro-4-[[(1S)-1-phenylethyl]thio]-
• CAS No: 820961-87-3
• MF: C₁₄H₁₃ClS
• MW: 248.771021604538
• CID: 699435
• PubChem ID: 71420249
• Update Time: 2025-04-19

Benzene, 1-chloro-4-[[(1S)-1-phenylethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[[(1S)-1-phenylethyl]thio]-
• 1-chloro-4-[(1S)-1-phenylethyl]sulfanylbenzene
• 1-Chloro-4-{[(1S)-1-phenylethyl]sulfanyl}benzene
• 820961-87-3
• DTXSID80839456

• Inchi： 1S/C14H13ClS/c1-11(12-5-3-2-4-6-12)16-14-9-7-13(15)8-10-14/h2-11H,1H3/t11-/m0/s1
• InChI Key： OGXVJNQDFSWBJS-NSHDSACASA-N
• SMILES： ClC1C=CC(=CC=1)S[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.0426493g/mol
• Monoisotopic Mass: 248.0426493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 25.3Ų